
Physical and chemical properties of 2,3,5-
trimethyl-6-bromopyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3,5-Trimethyl-6-bromopyridine

Cat. No.: B1512940 Get Quote

An In-depth Technical Guide to 2,3,5-trimethyl-6-
bromopyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 2,3,5-trimethyl-6-bromopyridine, a substituted pyridine derivative of

interest in synthetic and medicinal chemistry. This document consolidates available data on its

synthesis, reactivity, and potential applications, offering a valuable resource for professionals in

research and drug development.

Core Physical and Chemical Properties
Quantitative data for 2,3,5-trimethyl-6-bromopyridine is not extensively reported in publicly

available literature. The following table summarizes key known identifiers and calculated

properties, supplemented with data from closely related compounds to provide estimated

values.
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Property Value Source/Notes

CAS Number 34595-91-0

Molecular Formula C₈H₁₀BrN

Molecular Weight 200.08 g/mol

Appearance
Likely a liquid or low-melting

solid

Inferred from related

bromomethylpyridines.

Boiling Point Not available

For comparison, 2-bromo-6-

methylpyridine has a boiling

point of 102-103 °C at 20

mmHg.[1][2]

Density Not available

For comparison, the density of

2-bromo-6-methylpyridine is

1.512 g/mL at 25 °C.[1][2]

Solubility
Expected to be soluble in

common organic solvents.

Based on the properties of

similar brominated pyridines.

Refractive Index Not available

For comparison, the refractive

index of 2-bromo-6-

methylpyridine is n20/D 1.562.

[1][2]

Synthesis and Reactivity
Experimental Protocol: Synthesis of 2,3,5-trimethyl-6-
bromopyridine
A synthetic method for 2,3,5-trimethyl-6-bromopyridine is described in Chinese patent

CN107311920A. While a direct, verified English translation of the detailed experimental

procedure is not publicly available, a general synthetic approach for polysubstituted

bromopyridines can be inferred from similar patented methods, such as the one described for

5-bromo-2-methylpyridine[2]. The synthesis likely involves the diazotization of a corresponding

aminotrimethylpyridine precursor followed by a Sandmeyer-type reaction with a bromide

source.
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A plausible synthetic workflow is outlined below:

2,3,5-trimethylpyridin-6-amine Dissolution in
HBr solution

Step 1 Cooling to
0 to -10 °C

Step 2 Dropwise addition of
NaNO2 (aq)

Step 3 Reaction leads to
Diazonium Salt Intermediate

Formation Introduction of Bromide
(e.g., from HBr)

Substitution
2,3,5-trimethyl-6-bromopyridine

Final Product

Obtain Chemical

Review Safety Data Sheet
(or analogous compound data)

Don Personal Protective
Equipment (PPE)

Work in a well-ventilated
fume hood

Perform Experiment

Dispose of waste in
approved containers

Decontaminate work area
and remove PPE

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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